Cas no 1135294-13-1 (5-Cyclopropyloxolan-2-one)

• Product Name: 5-Cyclopropyloxolan-2-one
• CAS No: 1135294-13-1
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• CID: 6322967
• PubChem ID: 24972047
• Update Time: 2025-10-18

5-Cyclopropyloxolan-2-one Chemical and Physical Properties

Names and Identifiers

• AKOS015905357
• 1135294-13-1
• 5-cyclopropyldihydro-2(3H)-furanone
• SCHEMBL9563062
• EN300-7194760
• 5-cyclopropyloxolan-2-one
• 5-cyclopropyl-tetrahydro-furan-2-one
• 5-Cyclopropyloxolan-2-one

• Inchi： 1S/C7H10O2/c8-7-4-3-6(9-7)5-1-2-5/h5-6H,1-4H2
• InChI Key： MOWTZUFUIULHAD-UHFFFAOYSA-N
• SMILES： O1C(CCC1C1CC1)=O

Computed Properties

• Exact Mass: 126.068079557g/mol
• Monoisotopic Mass: 126.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 26.3Ų

Additional information on 5-Cyclopropyloxolan-2-one

Introduction to 5-Cyclopropyloxolan-2-one (CAS No. 1135294-13-1) in Modern Chemical and Pharmaceutical Research

5-Cyclopropyloxolan-2-one, identified by the chemical abstracts service number 1135294-13-1, is a heterocyclic compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical chemistry. This compound belongs to the oxolane family, characterized by a cyclopropane ring fused with an oxygen-containing heterocycle. The structural motif of 5-Cyclopropyloxolan-2-one makes it a versatile intermediate, serving as a building block for the development of more complex molecules with potential biological activities.

The unique structural features of 5-Cyclopropyloxolan-2-one, particularly the cyclopropane substituent, contribute to its reactivity and make it a valuable scaffold for medicinal chemists. The cyclopropane ring is known for its strain, which can be exploited to facilitate various chemical transformations, including ring-opening reactions that introduce new functional groups. This property has been leveraged in the synthesis of pharmacologically relevant compounds, where the cyclopropane moiety can enhance binding affinity or metabolic stability.

In recent years, 5-Cyclopropyloxolan-2-one has been explored in the context of drug discovery efforts aimed at identifying novel therapeutic agents. Its oxolane core is a common structural element in bioactive molecules, and modifications to this scaffold have led to compounds with diverse biological activities. For instance, derivatives of 5-Cyclopropyloxolan-2-one have been investigated for their potential as kinase inhibitors, protease inhibitors, and antimicrobial agents. The presence of the cyclopropane ring often enhances the lipophilicity of these derivatives, which is a critical factor in drug-like properties such as oral bioavailability.

One of the most compelling aspects of 5-Cyclopropyloxolan-2-one is its synthetic accessibility. The compound can be prepared through various routes, including cyclization reactions of cyclopropanecarboxylic acid derivatives or intramolecular reactions involving aldehydes and ketones. These synthetic strategies have been optimized to produce high yields and purity, making 5-Cyclopropyloxolan-2-one a practical choice for industrial-scale applications. Additionally, the compound’s stability under various reaction conditions allows for its use in multi-step syntheses without significant degradation.

The pharmaceutical industry has shown particular interest in 5-Cyclopropyloxolan-2-one due to its potential as a precursor for biologically active compounds. Researchers have demonstrated that modifications to the oxolane ring can fine-tune the pharmacokinetic and pharmacodynamic profiles of derived molecules. For example, introduction of amine or carboxylate groups into the structure can alter solubility and receptor binding affinity. Such flexibility makes 5-Cyclopropyloxolan-2-one a valuable asset in medicinal chemistry libraries.

Recent advances in computational chemistry have further enhanced the utility of 5-Cyclopropyloxolan-2-one as a drug discovery tool. Molecular modeling studies have revealed insights into how structural variations influence biological activity, allowing for rational design of novel derivatives. These computational approaches complement experimental efforts by predicting optimal modifications before costly synthetic trials are undertaken. As a result, 5-Cyclopropyloxolan-2-one has become an integral part of virtual screening campaigns aimed at identifying lead compounds for further development.

The agrochemical sector has also recognized the potential of 5-Cyclopropyloxolan-2-one as a precursor for crop protection agents. Derivatives of this compound have been investigated for their herbicidal and fungicidal properties, offering promising alternatives to existing agrochemicals. The structural diversity afforded by modifications to the oxolane core allows for the development of compounds with enhanced efficacy and environmental safety profiles.

In conclusion, 5-Cyclopropyoxolan-2-one (CAS No. 1135294-13-1) represents a fascinating compound with broad applications in chemical synthesis and pharmaceutical research. Its unique structural features make it an excellent scaffold for developing biologically active molecules, while its synthetic accessibility ensures practicality for industrial use. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in both academic and industrial chemical endeavors.